6-ethyl 3-methyl 2-(4-benzylbenzamido)-4,5-dihydrothieno[2,3-c]pyridine-3,6(7H)-dicarboxylate

• IUPAC Name: 6-O-ethyl 3-O-methyl 2-[(4-benzylbenzoyl)amino]-5,7-dihydro-4H-thieno[2,3-c]pyridine-3,6-dicarboxylate
• InChI: InChI=1S/C26H26N2O5S/c1-3-33-26(31)28-14-13-20-21(16-28)34-24(22(20)25(30)32-2)27-23(29)19-11-9-18(10-12-19)15-17-7-5-4-6-8-17/h4-12H,3,13-16H2,1-2H3,(H,27,29)
• InChI Key: VCIJOVBVHVZSMU-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)N1CCC2=C(C1)SC(=C2C(=O)OC)NC(=O)C3=CC=C(C=C3)CC4=CC=CC=C4
• Molecular Formula: C26H26N2O5S
• Molecular Weight: 478.6 g/mol

Description

Synthesis Analysis

The synthesis of a complex organic molecule typically involves multiple steps, each requiring specific reagents and conditions. The exact process would depend on the structure of the final product and the available starting materials.

Molecular Structure Analysis

The structure of an organic molecule can be determined using various spectroscopic techniques, including infrared spectroscopy (IR), nuclear magnetic resonance (NMR), and mass spectrometry (MS).

Chemical Reactions Analysis

This involves studying how the compound reacts with other substances. The functional groups present in the molecule largely determine its reactivity.

Physical And Chemical Properties Analysis

These properties can be determined using various experimental techniques. For example, melting point, boiling point, and solubility can be measured experimentally. NMR and IR spectroscopy can provide information about the chemical structure.

Scientific Research Applications

Synthesis and Characterization

• Synthesis Methods : A related compound, ethyl 2-methyl-2,3-butadienoate, has been used in phosphine-catalyzed [4 + 2] annulations to form ethyl 6-substituted-1-(4-tosyl)-1,2,5,6-tetrahydro-pyridine-3-carboxylates. This showcases a method for synthesizing highly functionalized tetrahydropyridines (Zhu, Lan, & Kwon, 2003).
• Chemical Reactions : Another research demonstrated the synthesis of novel pyrido[3′,2′:4,5]thieno[3,2‐d]pyrimidines from 3-amino-4-aryl-5-ethoxycarbonyl-6-methylthieno[2,3-b]pyridine-2-carboxamides, which is closely related to the chemical structure of interest (Bakhite, Al‐Sehemi, & Yamada, 2005).

Crystallographic Analysis

• X-Ray Crystallography : The crystal and molecular structure of similar compounds, such as 6-tert-butyl 3-ethyl 2-[(3-methoxy/5-bromo)-2-hydroxy and (3-nitro/3-methoxy)benzylideneamino]-4,5-dihydrothieno[2,3-c]pyridine-3,6(7H)-dicarboxylate, have been characterized using X-ray crystallographic analysis. This highlights the importance of crystallography in understanding the molecular structure and intramolecular interactions of such compounds (Çolak et al., 2021).

Molecular Structure and Stability

• Molecular and Crystal Structure : Research on similar compounds, like Dabigatran etexilate tetrahydrate, has detailed the molecular structure, including the orientation of benzene and pyridine rings and their dihedral angles. Such studies are crucial for understanding the stability and potential applications of these compounds (Liu et al., 2012).

Mechanism of Action

Mode of Action

It is suggested that the compound might interact with its targets via resonance-stabilized carbocations . The compound’s benzylbenzamido group could potentially undergo nucleophilic substitution reactions . .

Biochemical Pathways

Given the compound’s structure, it might be involved in pathways related to pyrrole and pyrazine rings . .

Result of Action

The compound’s potential biological activities, such as antimicrobial, anti-inflammatory, antiviral, antifungal, antioxidant, antitumor, and kinase inhibitory activities, need to be explored .

Future Directions

Future research could involve synthesizing derivatives of the compound to enhance its properties or reduce side effects. It could also involve studying its mechanism of action in more detail.